Methyl Chloroformate

• CAS No.: 79-22-1
• Product Name: Methyl Chloroformate
• Molecular Formula: C2H3ClO2; CH3OCOCl; C2H3ClO2
• Molecular Weight: 94.5 g/mol
• IUPAC Name: methyl carbonochloridate
• Standard InChI: InChI=1S/C2H3ClO2/c1-5-2(3)4/h1H3
• Standard InChIKey: XMJHPCRAQCTCFT-UHFFFAOYSA-N
• Impurities: Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /Chloroformic esters/
• SMILES: COC(=O)Cl
• Canonical SMILES: COC(=O)Cl
• Boiling Point: 160 °F at 760 mm Hg (EPA, 1998); 70.5 °C; 71.0 °C; 71 °C
• Colorform: CLEAR LIQUID
• Density: 1.223 at 68 °F (EPA, 1998); 1.223 @ 20 °C/4 °C; Relative density (water = 1): 1.22
• Flash Point: 54 °F (EPA, 1998); 24.4 °C (Tag open cup), 17.8 °C (Tag closed cup); 76 °F (open cup); 73 °F (closed cup); 12 °C
• Melting Point: less than -114 °F (USCG, 1999); -61.0 °C; Less than -114 °F= less than -81 °C= less than 192 deg K; -61 °C
• Physical Description: Methyl chloroformate appears as a colorless liquid with a pungent odor. Flash point 54°F. Corrosive to metals and tissue. Vapors heavier than air. Very toxic by inhalation. Used to make other chemicals and insecticides.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Methyl chloroformate appears as a colorless liquid with a pungent odor. Flash point 54°F. Corrosive to metals and tissue. Vapors heavier than air. Very toxic by inhalation. Used to make other chemicals and insecticides.
• Solubility: SOL IN CHLOROFORM, BENZENE, IN ALL PROPORTIONS IN ALCOHOL, ETHER; Solubility in water: poo
• Synonyms: Chlorocarbonic Acid Methyl Ester; Methoxycarbonyl Chloride; Methyl Carbonochloridate; Methyl Chlorocarbonate; Methyl Chloroformate
• Vapor Density: 3.26 (EPA, 1998) (Relative to Air); 3.26 (AIR= 1); Relative vapor density (air = 1): 3.3
• Vapor Pressure: 108.5 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 14
• PubChem Compound: 6586
• Last Modified: Nov 11 2021